11-(3,4-difluorophenyl)-3-phenyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one

• IUPAC Name: 6-(3,4-difluorophenyl)-9-phenyl-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one
• InChI: InChI=1S/C25H20F2N2O/c26-18-11-10-16(12-19(18)27)25-24-22(28-20-8-4-5-9-21(20)29-25)13-17(14-23(24)30)15-6-2-1-3-7-15/h1-12,17,25,28-29H,13-14H2
• InChI Key: KABVXTYWLFVISU-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC(=O)C2=C1NC3=CC=CC=C3NC2C4=CC(=C(C=C4)F)F)C5=CC=CC=C5
• Molecular Formula: C25H20F2N2O
• Molecular Weight: 402.4 g/mol

Description

The compound “11-(3,4-difluorophenyl)-3-phenyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one” belongs to the class of organic compounds known as benzodiazepines. These are organic compounds containing a benzene ring fused to either isomers of diazepine (unsaturated seven-member heterocycle with two nitrogen atoms replacing two carbon atoms).

Synthesis Analysis

The synthesis of such compounds has been achieved through microwave-assisted synthesis. The process involves the use of silica-supported fluoroboric acid as a catalyst. The compounds were obtained in good yield by facile synthesis.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the linear formula C21H21FN2O. The highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO), which account for the ability to donate and accept electrons, were carried out by Kohn–Sham analysis.

Chemical Reactions Analysis

The chemical reactions associated with this compound involve the use of 5-substituted 3-methyl-1-phenyl-pyrazole-4-carbaldehydes of varied nature with different cyclic diketones and aromatic diamines.

Physical and Chemical Properties Analysis

The compound is a yellowish solid with a melting point of 174–176 °C. The 1H NMR (CDCl3, 500 MHz, δ) values are: 1.05–1.10 (6H, m, -CH3), 2.13–2.21 (2H, m, -CH2-), 2.42–2.50 (2H, m, -CH2-), 5.87 (1H, s, -CH-), 6.40 (1H, bs, -NH-), 6.69–6.73 (2H, m, ArH), 6.85–6.86 (2H).

Mechanism of Action

The mechanism of action of benzodiazepine derivatives is mainly associated with the dysfunction of various monoamine neurotransmitters (gamma-aminobutyric acid (GABA), dopamine, 5-Hydroxytryptamine (serotonin), and norepinephrine in the central nervous system).

Future Directions

The future directions for this compound could involve further exploration of its antioxidant and anxiolytic properties. Additionally, its potential as a chemosensor for transition metal cations could be investigated.